2-Methoxy-5-methyl-N-(pentan-2-YL)aniline

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 2-methoxy-5-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C13H21NO/c1-5-6-11(3)14-12-9-10(2)7-8-13(12)15-4/h7-9,11,14H,5-6H2,1-4H3
• InChI Key: OFCQYCZQPXGGCV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=C(C=CC(=C1)C)OC

Description

2-Methoxy-5-methyl-N-(pentan-2-yl)aniline is a substituted aniline derivative characterized by a methoxy group at the 2-position, a methyl group at the 5-position of the aromatic ring, and a pentan-2-yl secondary amine substituent. This compound is a tertiary amine with a molecular formula of C₁₃H₂₁NO and a molecular weight of 207.31 g/mol. Its structure combines aromaticity with alkyl chain flexibility, making it relevant in organic synthesis and materials science.

Key synthetic routes include iron-catalyzed radical coupling reactions, as demonstrated in the preparation of structurally similar compounds . The compound is typically isolated as a colorless oil and characterized via ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-5-methyl-N-(pentan-2-yl)aniline can be achieved through various methods. One common approach involves the hydroamination of olefins with nitroarenes. This method, reported by Baran and coworkers, utilizes innovative hydroamination techniques to introduce the pentan-2-yl group onto the aniline ring .

Industrial Production Methods

Industrial production of 2-Methoxy-5-methyl-N-(pentan-2-yl)aniline typically involves large-scale hydroamination processes. These processes are optimized for high yield and purity, ensuring that the compound meets the stringent requirements for use in pharmaceutical and chemical industries .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-5-methyl-N-(pentan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert nitro groups to amines.

Substitution: Electrophilic aromatic substitution reactions can introduce various substituents onto the aromatic ring

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are commonly employed

Major Products Formed

The major products formed from these reactions include quinones, substituted anilines, and various amine derivatives .

Scientific Research Applications

2-Methoxy-5-methyl-N-(pentan-2-yl)aniline is an organic compound with an aromatic amine structure, featuring a methoxy group and a branched alkyl substituent. Its systematic name reflects its structural components, including a methoxy group at the 2-position and a pentan-2-yl group attached to the nitrogen atom of the aniline moiety. The compound has the chemical formula $C_{13}H_{21}NO$. It is notable for its potential applications in organic synthesis and medicinal chemistry.

Applications

Scientific Research: 2-Methyl-N-(pentan-2-yl)aniline is used as a building block in the synthesis of more complex organic molecules. It is also studied for its potential biological activity and interactions with biomolecules. Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Interaction Studies: Interaction studies that involve 2-Methoxy-5-methyl-N-(pentan-2-yl)aniline focus on its reactivity with biological targets. The compound's ability to act as a nucleophile allows it to form covalent bonds with electrophilic centers in target molecules. The specific pathways and interactions depend on the context of use and the nature of the target molecules.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-methyl-N-(pentan-2-yl)aniline involves its interaction with molecular targets through steric hindrance. This steric effect can influence the binding affinity and selectivity of the compound towards specific enzymes and receptors, thereby modulating their activity .

Comparison with Similar Compounds

Table 1: Comparison of Key Structural and Functional Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Primary Applications
2-Methoxy-5-methyl-N-(pentan-2-yl)aniline	C₁₃H₂₁NO	207.31	2-OCH₃, 5-CH₃, N-pentan-2-yl	Organic synthesis, intermediates
2-Methoxy-5-nitroaniline	C₇H₈N₂O₃	168.15	2-OCH₃, 5-NO₂	Explosives analysis
2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline	C₁₂H₁₈FNO	211.28	2-F, 5-OCH₃, N-pentan-3-yl	Discontinued research chemical
5-Iodo-2-methoxy-N,N-dimethylaniline	C₉H₁₂INO	277.11	2-OCH₃, 5-I, N,N-dimethyl	Synthetic intermediate

Key Observations :

Substituent Influence on Reactivity: The nitro group in 2-methoxy-5-nitroaniline enhances electrophilic reactivity, making it suitable for explosives detection . In contrast, the methyl and pentan-2-yl groups in the target compound reduce polarity, favoring hydrophobic interactions in organic solvents . Halogenated analogs (e.g., 2-fluoro and 5-iodo derivatives) exhibit distinct electronic effects.

Alkyl Chain Variations :

• The pentan-2-yl group in the target compound provides a branched alkyl chain, which may influence solubility and steric hindrance during reactions. Comparatively, the N,N-dimethyl group in 5-iodo-2-methoxy-N,N-dimethylaniline simplifies synthesis but reduces steric complexity .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property	2-Methoxy-5-methyl-N-(pentan-2-yl)aniline	2-Methoxy-5-nitroaniline	2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline
Physical State	Colorless oil	Solid (standard solution)	Discontinued
Storage Conditions	Not specified	0–6°C	N/A
Purity	≥95%	100 μg/mL in methanol	≥95%

• Solubility: The target compound’s branched alkyl chain likely enhances solubility in nonpolar solvents compared to nitro-substituted analogs, which are often stabilized in polar solvents like methanol .
• Thermal Stability : Nitro-substituted anilines (e.g., 2-methoxy-5-nitroaniline) are thermally sensitive due to explosive tendencies, whereas the target compound’s alkylated structure improves stability .

Biological Activity

2-Methoxy-5-methyl-N-(pentan-2-YL)aniline is a chemical compound that has garnered attention for its potential biological activities. As a member of the aniline family, this compound exhibits unique structural features that may influence its interactions with biological systems. This article explores its biological activity, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular structure of 2-Methoxy-5-methyl-N-(pentan-2-YL)aniline can be represented as follows:

• Molecular Formula: C12H17N1O1
• Molecular Weight: 193.27 g/mol

The presence of a methoxy group and a pentan-2-yl substituent contributes to its lipophilicity, which may enhance its ability to interact with biological membranes and targets.

The biological activity of 2-Methoxy-5-methyl-N-(pentan-2-YL)aniline is primarily mediated through its interaction with specific molecular targets, including enzymes and receptors. The compound can act as a nucleophile , engaging in various chemical reactions that involve the formation of covalent bonds with electrophilic centers in target molecules. This mechanism is crucial for understanding its potential therapeutic effects.

1. Enzyme Interactions

Research indicates that 2-Methoxy-5-methyl-N-(pentan-2-YL)aniline may inhibit certain enzymes involved in metabolic pathways. Its bulky substituents can affect binding affinity and specificity, potentially leading to selective inhibition of target enzymes. For instance, studies have shown that compounds with similar structures can modulate enzyme activity by altering their conformation or blocking active sites .

2. Antioxidant Properties

Preliminary investigations suggest that this compound may exhibit antioxidant activity. Antioxidants play a vital role in protecting cells from oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders. The presence of phenolic groups in related compounds has been associated with enhanced antioxidant properties .

3. Potential Therapeutic Applications

Ongoing research is exploring the potential use of 2-Methoxy-5-methyl-N-(pentan-2-YL)aniline in drug development. Its structural characteristics make it a candidate for designing new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The compound's ability to interact with specific receptors suggests it could be developed into a therapeutic agent aimed at modulating receptor-mediated pathways .

Case Study 1: Anticancer Activity

In a study examining compounds structurally related to 2-Methoxy-5-methyl-N-(pentan-2-YL)aniline, researchers found that certain derivatives exhibited significant cytotoxic effects against cancer cell lines, including MCF-7 (breast cancer) and PC-3 (prostate cancer). These findings indicate the potential for developing this compound as an anticancer agent through further structural modifications to enhance efficacy and reduce toxicity .

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective properties of similar compounds within the same chemical class. Results showed that these compounds could reduce neuronal cell death induced by oxidative stress in vitro, suggesting a promising avenue for treating neurodegenerative diseases such as Alzheimer's disease .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	References
Enzyme Inhibition	Selective inhibition observed
Antioxidant Activity	Potential protective effects against oxidative stress
Anticancer Activity	Cytotoxic effects on MCF-7 and PC-3 cell lines
Neuroprotective Effects	Reduction in neuronal cell death

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 2-methoxy-5-methyl-N-(pentan-2-yl)aniline, and how can intermediates be stabilized during synthesis?

• Methodology : The compound can be synthesized via alkylation of the parent aniline derivative using a secondary alkyl halide under inert atmosphere conditions (e.g., nitrogen or argon). Air-sensitive intermediates, such as the free aniline precursor, should be handled in anhydrous solvents (e.g., THF or DCM) and purified via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to avoid oxidation . Stabilization of intermediates may require additives like BHT (butylated hydroxytoluene) to inhibit radical formation.

Q. How can the purity and structural integrity of 2-methoxy-5-methyl-N-(pentan-2-yl)aniline be validated after synthesis?

• Methodology : Use a combination of analytical techniques:

• 1H/13C NMR : Confirm substituent positions and integration ratios (e.g., methoxy at δ ~3.8 ppm, pentan-2-yl group signals in δ 1.0–1.6 ppm) .
• HRMS : Verify molecular ion peaks (e.g., [M+H]+ expected at m/z calculated for C14H22NO).
• HPLC : Assess purity (>95%) with a C18 column and UV detection at 254 nm .

Q. What safety protocols are critical when handling 2-methoxy-5-methyl-N-(pentan-2-yl)aniline in the laboratory?

• Methodology :

• Ventilation : Use fume hoods for synthesis and purification steps to minimize inhalation risks .
• PPE : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles. Respiratory protection (NIOSH-approved N95 masks) is advised during powder handling .
• Spill Management : Absorb spills with inert materials (e.g., vermiculite) and dispose as hazardous waste .

Q. How can computational tools predict the physicochemical properties of 2-methoxy-5-methyl-N-(pentan-2-yl)aniline?

• Methodology :

• LogP (Partition Coefficient) : Calculate using software like MarvinSuite or XLogP3 .
• Solubility : Employ COSMO-RS simulations to estimate solubility in polar (e.g., methanol) and nonpolar (e.g., hexane) solvents .
• Reactivity : Use DFT (Density Functional Theory) to model electron density maps and identify reactive sites (e.g., amino group for electrophilic substitution) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 2-methoxy-5-methyl-N-(pentan-2-yl)aniline in large-scale synthesis?

• Methodology :

• DoE (Design of Experiments) : Apply a Box-Behnken design to optimize variables (temperature, catalyst loading, reaction time). For example, a 3-level design with 15 runs can identify interactions between parameters .
• Catalyst Screening : Test palladium or copper catalysts for coupling efficiency. Monitor by GC-MS to track byproduct formation .

Q. What experimental strategies resolve discrepancies in spectroscopic data (e.g., unexpected NMR splitting patterns) for this compound?

• Methodology :

• Variable Temperature NMR : Perform experiments at low temperatures (−40°C) to slow conformational changes and simplify splitting patterns.
• 2D NMR (COSY, HSQC) : Assign ambiguous signals by correlating proton-proton and proton-carbon couplings .
• Isotopic Labeling : Synthesize deuterated analogs to confirm assignments (e.g., deuterium substitution at the methoxy group) .

Q. How does the steric hindrance of the pentan-2-yl group influence the compound’s reactivity in further functionalization?

• Methodology :

• Kinetic Studies : Compare reaction rates of 2-methoxy-5-methyl-N-(pentan-2-yl)aniline with less hindered analogs (e.g., N-methyl derivatives) in electrophilic substitution reactions.
• Molecular Dynamics Simulations : Model steric clashes during transition states using software like Gaussian or ORCA .

Q. What advanced techniques assess the environmental fate of 2-methoxy-5-methyl-N-(pentan-2-yl)aniline in soil systems?

• Methodology :

• Soil Column Experiments : Simulate leaching behavior under varying pH (4–9) and moisture conditions. Quantify residues via LC-MS/MS .
• QSAR Modeling : Predict biodegradation pathways using Quantitative Structure-Activity Relationship models (e.g., EPI Suite) .

Q. How can data contradictions in photocatalytic degradation studies of this compound be resolved?

• Methodology :

• Multivariate Analysis : Use PCA (Principal Component Analysis) to identify outlier datasets in degradation efficiency measurements .
• Cross-Validation : Replicate experiments under controlled light intensity (e.g., solar simulators) and validate with independent techniques like TOC (Total Organic Carbon) analysis .